Cas no 31501-46-9 (2,2'-Anhydro-L-uridine)
2,2'-Anhydro-L-uridine structure
Product Name:2,2'-Anhydro-L-uridine
CAS No:31501-46-9
MF:C9H10N2O5
MW:226.186102390289
CID:299132
PubChem ID:10867981
Update Time:2025-09-19
2,2'-Anhydro-L-uridine Chemical and Physical Properties
Names and Identifiers
-
- 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, (2S,3S,3aR,9aS)-
- 2,2'-ANHYDRO-L-URIDINE
- (3aR)-3c-hydroxy-2t-hydroxymethyl-(3ar,9ac)-2,3,3a,9a-tetrahydro-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
- 2,2'-anhydrouridine
- 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, [2S-(2a,3b,3ab,9ab)]-
- AG-F-05051
- CTK8F3704
- L-2,2'-anhydrouridine
- (2S,4S,5S,6R)-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.0,dodeca-8,11-dien-10-one
- SCHEMBL14208937
- DTXSID30446477
- (2S,4S,5S,6R)-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-10-one
- 31501-46-9
- 2,2'-Anhydro-L-uridine
-
- Inchi: 1S/C9H10N2O5/c12-3-4-6(14)7-8(15-4)11-2-1-5(13)10-9(11)16-7/h1-2,4,6-8,12,14H,3H2/t4-,6-,7+,8-/m0/s1
- InChI Key: UUGITDASWNOAGG-JPCMASIJSA-N
- SMILES: O1[C@@H](CO)[C@@H]([C@@H]2[C@H]1N1C=CC(N=C1O2)=O)O
Computed Properties
- Exact Mass: 226.05897142g/mol
- Monoisotopic Mass: 226.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 93.81000
- LogP: -1.74510
2,2'-Anhydro-L-uridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A656403-250mg |
2,2'-Anhydro-L-uridine |
31501-46-9 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A656403-500mg |
2,2'-Anhydro-L-uridine |
31501-46-9 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A656403-2.5g |
2,2'-Anhydro-L-uridine |
31501-46-9 | 2.5g |
$ 185.00 | 2022-06-07 | ||
| A2B Chem LLC | AD51188-1g |
2,2'-Anhydro-l-uridine |
31501-46-9 | 95% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AD51188-5g |
2,2'-Anhydro-l-uridine |
31501-46-9 | 95% | 5g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AD51188-10g |
2,2'-Anhydro-l-uridine |
31501-46-9 | 95% | 10g |
$282.00 | 2024-04-20 | |
| A2B Chem LLC | AD51188-25g |
2,2'-Anhydro-l-uridine |
31501-46-9 | 95% | 25g |
$554.00 | 2024-04-20 | |
| Ambeed | A500700-1g |
2,2-Anhydro-l-uridine |
31501-46-9 | 95% | 1g |
$97.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733072-1g |
(2s,3s,3Ar,9as)-3-hydroxy-2-(hydroxymethyl)-2,3,3a,9a-tetrahydro-6h-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one |
31501-46-9 | 98% | 1g |
¥814.00 | 2024-08-02 |
2,2'-Anhydro-L-uridine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
31501-46-9 (2,2'-Anhydro-L-uridine) Related Products
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- 25383-78-2([(2R,4R,5R,6S)-5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate)
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- 22423-26-3(2,2'-O-Anhydro-5-methyluridine)
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- 133177-88-5(6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,7-ethyl-2,3,3a,9a-tetrahydro-2-(hydroxymethyl)-, [2S-(2a,3ab,9ab)]- (9CI))
- 28309-53-7([(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate)
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